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Introduction

4-Bromobutyl acetate, also known by synonyms such as 4-acetoxybutyl bromide, is a
versatile bifunctional molecule widely employed in organic synthesis.[1][2] Its structure,
incorporating both a terminal bromine atom and an acetate ester, allows for selective and
sequential reactions, making it a valuable building block in the synthesis of a diverse range of
compounds, including pharmaceutical intermediates.[2] This guide provides a comprehensive
overview of its chemical properties, common synthetic applications, and detailed experimental
protocols.

Chemical Properties and Synonyms

4-Bromobutyl acetate is a clear, colorless to slightly yellow liquid.[1] It is insoluble in water but
soluble in common organic solvents like chloroform and methanol.[1][2] Proper handling and
storage in a cool, dry place are essential to maintain its stability and purity.[2]

A comprehensive list of synonyms for 4-bromobutyl acetate is provided below:
e 4-Acetoxybutyl bromide
e Acetic acid 4-bromobutyl ester

¢ 1-Acetoxy-4-bromobutane
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4-Bromo-1-butanol acetate

4-Bromo-1-butyl acetate

4-Bromo-n-butyl acetate

4-bromo-1-butanoacetate[1][2]

Quantitative Data

The following table summarizes the key physicochemical properties of 4-bromobutyl acetate.

Property Value Reference
CAS Number 4753-59-7 [1]
Molecular Formula C6H11BrO2 [1]
Molecular Weight 195.05 g/mol

Boiling Point 92-93 °C at 12 mmHg [1]

Density 1.348 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.46 [1]

Synthetic Applications and Experimental Protocols

The primary utility of 4-bromobutyl acetate in organic synthesis lies in its ability to act as an
alkylating agent. The bromine atom serves as a good leaving group in nucleophilic substitution
reactions, while the acetate group can be hydrolyzed to reveal a primary alcohol, allowing for
further functionalization. A common application is in the O-alkylation of phenols, a key reaction
in the synthesis of various ethers.

Featured Synthesis: Preparation of 4-(4-
Acetylphenoxy)butyl Acetate

This section details the synthesis of 4-(4-acetylphenoxy)butyl acetate via the O-alkylation of 4-
hydroxyacetophenone with 4-bromobutyl acetate. This reaction is a representative example of
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the Williamson ether synthesis.
Experimental Protocol:

o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 4-hydroxyacetophenone (1.0 equivalent), anhydrous potassium carbonate
(1.5 equivalents), and a suitable solvent such as acetone or N,N-dimethylformamide (DMF).

» Addition of Alkylating Agent: To the stirred suspension, add 4-bromobutyl acetate (1.1
equivalents) dropwise at room temperature.

e Reaction Conditions: Heat the reaction mixture to reflux and maintain for a period of 12-24
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts. The filtrate is then concentrated under reduced pressure to
remove the solvent.

 Purification: The crude product is redissolved in an organic solvent such as ethyl acetate,
washed with water and brine, and dried over anhydrous sodium sulfate. The solvent is
evaporated, and the resulting residue is purified by column chromatography on silica gel to
afford the pure 4-(4-acetylphenoxy)butyl acetate.

Logical Workflow and Diagrams

The following diagrams illustrate the logical workflow for the synthesis and application of 4-
bromobutyl acetate.
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Synthetic pathway for 4-(4-acetylphenoxy)butyl acetate.
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Experimental workflow for O-alkylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b128988?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

